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Compound of Interest

Compound Name: Calcium tartrate

Cat. No.: B035300 Get Quote

In the realm of food science, particularly in enology, and in pharmaceutical development, the

crystallization of tartrates is a subject of significant interest. The two most commonly

encountered tartrate crystals are calcium tartrate (CaT) and potassium bitartrate (KHT), also

known as potassium hydrotartrate or cream of tartar. While both are salts of tartaric acid, their

distinct cation components lead to notable differences in their crystal morphology, formation,

and physicochemical properties. This guide provides a detailed comparison of calcium tartrate
and potassium bitartrate crystals, supported by experimental data and methodologies for their

analysis.

Morphological and Physicochemical Comparison
The visual and structural differences between calcium tartrate and potassium bitartrate

crystals are key to their identification and have implications for their behavior in various media.

Below is a summary of their key characteristics.
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Property Calcium Tartrate
Potassium Bitartrate
(Potassium Hydrotartrate)

Typical Crystal Shape

Rhomboid, prism-shaped,

bipyramidal, diamond-shaped,

needle-shaped, plate-like[1][2]

[3][4]

Boat-shaped, lens-shaped,

large plate-like aggregates

resembling glass shards[1][5]

Crystal System Orthorhombic[2][6] Orthorhombic

Appearance

Colorless, white, whitish,

semitransparent, pale

yellowish[2][3][4]

Colorless in pure form; can be

dark red in red wine due to

pigment adsorption[5]

Typical Size

Can range from micrometers to

several millimeters (e.g., 5 x 4

x 3 mm)[2][3]

Variable, from small crystals to

large aggregates[5]

Common Name -
Cream of tartar, Wine

diamonds[7]

Formation in Wine

Less common than KHT,

formation is slow and can

occur months after bottling[1]

[4]

Most common crystalline

deposit in wine, precipitation

can be induced by cold

stabilization[1][8]

Experimental Protocols for Crystal Analysis
The characterization of calcium tartrate and potassium bitartrate crystals relies on several

analytical techniques to determine their morphology, structure, and composition.

1. Crystal Growth by Single Diffusion Gel Technique

This method is commonly employed for growing calcium tartrate crystals in a controlled

laboratory setting to study their morphology.

Materials: Sodium metasilicate solution, tartaric acid solution, calcium chloride solution, test

tubes.

Procedure:
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A gel is prepared by mixing a solution of sodium metasilicate with a solution of tartaric

acid. The pH of the gel can be adjusted to study its effect on crystal growth.[2]

The gel is allowed to set in a test tube.

A supernatant solution of calcium chloride is carefully poured over the set gel.[3]

The test tube is sealed and left undisturbed at a constant temperature.

Calcium ions diffuse into the gel and react with the tartrate ions, leading to the slow

formation of calcium tartrate crystals.

The morphology of the resulting crystals can be observed and analyzed.

2. X-Ray Diffraction (XRD)

XRD is a powerful technique used to determine the atomic and molecular structure of a crystal,

including its crystal system and lattice parameters.

Principle: A beam of X-rays is directed at the crystal, and the diffraction pattern of the

scattered X-rays is recorded. The angles and intensities of the diffracted beams provide

information about the arrangement of atoms within the crystal.

Procedure:

A powdered sample of the crystals is prepared.

The sample is mounted in an X-ray diffractometer.

The sample is irradiated with monochromatic X-rays at various angles.

The detector records the intensity of the diffracted X-rays at each angle.

The resulting diffraction pattern (a plot of intensity versus diffraction angle, 2θ) is analyzed

to identify the crystal structure and determine the lattice parameters. For example,

calcium tartrate has been identified as having an orthorhombic structure with specific

lattice parameters.[2]
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3. Scanning Electron Microscopy (SEM)

SEM is used to obtain high-resolution images of the surface morphology of crystals.

Principle: A focused beam of electrons is scanned across the surface of the sample. The

interaction of the electrons with the sample produces various signals that are detected to

form an image of the surface topography.

Procedure:

The crystal sample is mounted on a sample holder and coated with a thin layer of a

conductive material (e.g., gold) to prevent charge buildup.

The sample is placed in the vacuum chamber of the SEM.

The electron beam is scanned across the sample surface.

The secondary electrons emitted from the surface are collected by a detector to create a

detailed image of the crystal's shape, size, and surface features.[3]

4. Identification in Wine Deposits

In the context of winemaking, simpler and more rapid tests are often used to identify crystalline

deposits.

Infrared (IR) Spectroscopy: Provides a spectral fingerprint of the compound, allowing for

definitive identification by comparison with reference spectra.[1]

Sodium Metavanadate Test for Tartrates: A chemical test to confirm the presence of tartrates.

[1]

Flame Test: Used to identify the cation. A brick-red flame indicates the presence of calcium,

while a lilac (pale purple) flame suggests potassium.[1]

Logical Workflow for Crystal Comparison
The following diagram illustrates a logical workflow for the morphological comparison of

calcium tartrate and potassium bitartrate crystals.
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Caption: Workflow for the comparative analysis of tartrate crystals.

In conclusion, while both calcium tartrate and potassium bitartrate are tartaric acid salts, their

differing cations result in distinct crystal morphologies. Calcium tartrate typically forms

rhomboid or prism-shaped crystals, whereas potassium bitartrate is characterized by its boat-
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shaped or plate-like structures.[1][9] The systematic application of analytical techniques such

as XRD and SEM, alongside established chemical tests, allows for the definitive identification

and detailed morphological comparison of these two crystalline compounds, which is crucial for

quality control in the food and pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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